6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine

• IUPAC Name: 6-chloro-N-(pyrimidin-2-ylmethyl)quinazolin-4-amine
• InChI: InChI=1S/C13H10ClN5/c14-9-2-3-11-10(6-9)13(19-8-18-11)17-7-12-15-4-1-5-16-12/h1-6,8H,7H2,(H,17,18,19)
• InChI Key: ATVKDVMXJFCNMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)CNC2=NC=NC3=C2C=C(C=C3)Cl
• Molecular Formula: C13H10ClN5
• Molecular Weight: 271.70 g/mol

Description

6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine is a chemical compound with the empirical formula C5H6ClN3. It is a derivative of pyrimidinamine, which is a key structural component of a variety of important biological molecules. Pyrimidinamine derivatives have been reported to exhibit a variety of biological activities, including antibacterial, antiviral, antioxidant, anti-proliferative, anti-inflammatory, antiplasmodial, and anticancer.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrimidine ring linked to a quinazoline ring. The pyrimidine ring contains nitrogen atoms at positions 1 and 3, while the quinazoline ring contains nitrogen atoms at positions 1 and 3 and a chlorine atom at position 6.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 143.57, a solid form, and a melting point of 138-142 °C. It is also worth noting that the compound has a SMILES string representation of CNc1cc (Cl)ncn1.

Mechanism of Action

Target of Action

The primary target of 6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine is the phosphatidylinositol 3-kinase (PI3K) signaling pathway . This pathway plays a key regulatory role in various cellular physiological processes including cell growth, proliferation, survival, and metabolism .

Mode of Action

The compound interacts with its target by inhibiting the PI3Kα . This inhibition leads to cell cycle arrest at the G2/M phase and induces cell apoptosis . The compound’s interaction with its target results in changes in the cell cycle and cell survival .

Biochemical Pathways

The affected pathway is the PI3K-AKT pathway . Abnormal activation of this pathway is often identified as one of the major factors resulting in tumorigenesis, progression, and poor prognosis . By inhibiting PI3Kα, the compound can potentially disrupt this pathway and its downstream effects, which include cell growth, proliferation, and survival .

Result of Action

The molecular and cellular effects of the compound’s action include the induction of cell cycle arrest at the G2/M phase and cell apoptosis . These effects are achieved through the inhibition of PI3Kα, which disrupts the PI3K-AKT pathway and its downstream effects .

Advantages and Limitations for Lab Experiments

6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine has a number of advantages and limitations for laboratory experiments. One of the advantages of this compound is that it is relatively easy to synthesize and can be synthesized in a variety of ways. In addition, this compound has been found to be a potent inhibitor of the enzyme dihydrofolate reductase, which makes it a useful tool for studying the effects of DHFR inhibition. However, this compound also has some limitations. For example, it is not water-soluble and must be dissolved in organic solvents before use. In addition, this compound is toxic and should be handled with caution.

Future Directions

6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine has a number of potential future directions. One potential future direction is to further study the effects of this compound on the synthesis of folic acid and its potential applications in the treatment of cancer. Another potential future direction is to study the effects of this compound on the synthesis of glucose and its potential applications in the treatment of diabetes. In addition, this compound could be studied for its potential applications in the development of new drugs and in the synthesis of other quinazoline-based compounds. Finally, this compound could be studied for its potential applications in the treatment of cardiovascular diseases, such as hypertension and atherosclerosis.

Synthesis Methods

6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine can be synthesized through a variety of methods, including the Suzuki coupling reaction, the Sonogashira coupling reaction, and the Heck reaction. In the Suzuki coupling reaction, this compound is synthesized by combining a halogenated quinazoline and a pyrimidine compound in the presence of a palladium catalyst and a base. In the Sonogashira coupling reaction, this compound is synthesized by combining an alkyne and an aryl halide in the presence of a copper catalyst and a base. In the Heck reaction, this compound is synthesized by combining an alkyne and an aryl halide in the presence of a palladium catalyst and a base.

Scientific Research Applications

6-chloro-N-[(pyrimidin-2-yl)methyl]quinazolin-4-amine has been studied for its potential applications in scientific research. It has been found to act as a potent inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of the essential vitamin folic acid. In addition, this compound has been studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases. It has also been studied for its potential applications in the development of new drugs and in the synthesis of other quinazoline-based compounds.